Cas no 68171-52-8 (N-Linoleoylethanolamine)

N-Linoleoylethanolamine structure

Product Name:N-Linoleoylethanolamine

CAS No:68171-52-8

MF:C₂₀H₃₇NO₂

MW:323.513286352158

CID:507143

PubChem ID:329817385

Update Time:2025-04-19

N-Linoleoylethanolamine Chemical and Physical Properties

Names and Identifiers

- 9,12-Octadecadienamide,N-(2-hydroxyethyl)-, (9Z,12Z)-
- Linoleoyl Ethanolamide
- Linoleyl ethanolamide
- N-Linoleoylethanolamine
- N-(2-Hydroxyethyl)-(Z,Z)-9,12-octadecadienamide
- N-(2-Hydroxyethyl)linoleamide
- HMS1989M11
- N-(2-Hydroxyethyl)-linoleamide
- BML2-B11
- UNII-889DYX0816
- IDI1_033999
- Linoleamide MEA
- NAE 18:2
- ANANDAMIDE (18:2,n-6)
- EINECS 269-029-6
- MFCD00674434
- N-(2-Hydroxyethyl)-9Z,12Z-octadecadienamide
- (9Z,12Z)-Octadeca-9,12-dienoic acid (2-hydroxy-ethyl)-amide
- NCGC00161191-06
- N-(2-Hydroxyethyl)-9,12-octadecadienamide
- Linoleoylethanolamide
- NCGC00161191-05
- (9Z,12Z)-N-(2-hydroxyethyl)octadeca-9,12-dienamide
- SR-01000946650
- N-(9Z,12Z-Octadecadienoyl)ethanolamine
- Linoleoyl Ethanolamide?
- BRD-K87905482-001-01-6
- DTXSID10887223
- BSPBio_001529
- LINOLEIC ACID MONOETHANOLAMIDE
- N-(9Z,12Z-octadecadienoyl)-ethanolamine
- LMFA08040004
- SR-01000946650-1
- CHEMBL149859
- 9,12-Octadecadienamide,N-(2-hydroxyethyl)-,(9Z,12Z)-
- NCGC00161191-04
- Monoethanolamine linoleic acid amide
- (9Z,12Z)-N-(2-Hydroxyethyl)octadeca-9,12-dien-1-amide
- N-cis-9-cis-12-Octadecadienoylethanolamine
- n-linoleoylethanolamide
- 9,12-Octadecadienamide, N-(2-hydroxyethyl)-, (Z,Z)-
- 889DYX0816
- Linoleoyl monoethanolamide
- 9,12-Octadecadienamide, N-(2-hydroxyethyl)-
- Q27132980
- NCGC00161191-03
- CHEBI:64032
- BDBM50056471
- linoleic monoethanolamide
- HMS3649F09
- HMS1791M11
- NAE(18:2)
- 9,12-Octadecadienamide, N-(2-hydroxyethyl)-, (9Z,12Z)-
- HMS1361M11
- N-(2-hydroxyethyl)linoleoylamide
- AKOS040759392
- Linoleylethanolamide
- Linoleic ethanolamide
- SCHEMBL653623
- 68171-52-8
- LINOLEAMIDE, N-(2-HYDROXYETHYL)-
- Anandamide (18:2, n-6)
- HMS3402M11
- MDL： MFCD00674434
- Inchi： 1S/C20H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)21-18-19-22/h6-7,9-10,22H,2-5,8,11-19H2,1H3,(H,21,23)/b7-6-,10-9-
- InChI Key： KQXDGUVSAAQARU-HZJYTTRNSA-N
- SMILES： CCCCC/C=C\C/C=C\CCCCCCCC(NCCO)=O

Computed Properties

Exact Mass: 323.28200
Monoisotopic Mass: 323.282429423g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 17
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 5.6
Topological Polar Surface Area: 49.3

Experimental Properties

Color/Form: Not available
Density: 0.926±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 38-40 ºC
Flash Point: Fahrenheit: 57.2 ° f
Celsius: 14 ° c
Solubility: Almost insoluble (0.023 g/l) (25 º C),
PSA: 49.33000
LogP: 5.29930
Solubility: Soluble in ethanol

N-Linoleoylethanolamine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225-H319
Warning Statement： P210-P280-P305+P351+P338-P337+P313-P403+P235
Hazardous Material transportation number：UN 1170 3/PG 2
WGK Germany：3
Hazard Category Code： 11
Safety Instruction： S16; S26; S36
Hazardous Material Identification：
Storage Condition：−20°C
Risk Phrases：R11; R36/37/38

N-Linoleoylethanolamine Pricemore >>

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